![molecular formula C21H15ClF3NO B4619664 N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-diphenylacetamide](/img/structure/B4619664.png)
N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-diphenylacetamide
Overview
Description
N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C21H15ClF3NO and its molecular weight is 389.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 389.0794263 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Stereolithographic 3D Printing
Stereolithography (SLA) 3D printing has been explored for fabricating drug-loaded tablets with modified-release characteristics. This approach allows for the creation of solid objects by photopolymerizing monomers, using polyethylene glycol diacrylate (PEGDA) as a monomer and diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide as a photo-initiator. This technology could revolutionize the manufacturing of oral dosage forms, offering precise control over drug release profiles for industrial production or personalized medicine applications (Wang et al., 2016).
Antimicrobial Activity
Research into the synthesis and antimicrobial activity of diphenylamine derivatives has shown significant promise. Novel derivatives have been synthesized and demonstrated potent antimicrobial as well as antifungal activities. These findings suggest the potential of diphenylamine compounds as potent agents against microbial and fungal infections (Kumar & Mishra, 2015).
Antiviral and Antiapoptotic Effects
A novel anilidoquinoline derivative was synthesized and evaluated for its therapeutic efficacy in treating Japanese encephalitis. The compound showed significant antiviral and antiapoptotic effects in vitro, marking a potential new treatment avenue for this disease (Ghosh et al., 2008).
Molecular Conformations and Supramolecular Assembly
Research on halogenated N,2-diarylacetamides has explored their molecular conformations and supramolecular assembly. These compounds, including variants of N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-diphenylacetamide, have been analyzed for their structural properties and potential applications in various domains, such as materials science and pharmaceuticals (Nayak et al., 2014).
Analgesic Activity
The synthesis and evaluation of analgesic activity of 2-chloro-N,N-diphenylacetamide derivatives have been investigated. These studies offer insights into the potential of these compounds as new lead compounds for analgesic agents, showing significant docking and similar amino acid residue to standard drugs (Kumar, Kumar, & Mishra, 2019).
Properties
IUPAC Name |
N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-diphenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClF3NO/c22-18-12-11-16(13-17(18)21(23,24)25)26-20(27)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H,(H,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDAMOLRHQGZQGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClF3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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